tauro-3 beta-hydroxy-5-cholenoate tauro-3 beta-hydroxy-5-cholenoate
Brand Name: Vulcanchem
CAS No.: 17238-48-1
VCID: VC0095397
InChI: InChI=1S/C26H43NO5S.Na/c1-17(4-9-24(29)27-14-15-33(30,31)32)21-7-8-22-20-6-5-18-16-19(28)10-12-25(18,2)23(20)11-13-26(21,22)3;/h5,17,19-23,28H,4,6-16H2,1-3H3,(H,27,29)(H,30,31,32);/q;+1/p-1/t17-,19+,20?,21-,22?,23?,25+,26-;/m1./s1
SMILES: CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C.[Na+]
Molecular Formula: C26H42NNaO5S
Molecular Weight: 503.7 g/mol

tauro-3 beta-hydroxy-5-cholenoate

CAS No.: 17238-48-1

Natural Products

VCID: VC0095397

Molecular Formula: C26H42NNaO5S

Molecular Weight: 503.7 g/mol

tauro-3 beta-hydroxy-5-cholenoate - 17238-48-1

CAS No. 17238-48-1
Product Name tauro-3 beta-hydroxy-5-cholenoate
Molecular Formula C26H42NNaO5S
Molecular Weight 503.7 g/mol
IUPAC Name sodium;2-[[(4R)-4-[(3S,10R,13R,17R)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonate
Standard InChI InChI=1S/C26H43NO5S.Na/c1-17(4-9-24(29)27-14-15-33(30,31)32)21-7-8-22-20-6-5-18-16-19(28)10-12-25(18,2)23(20)11-13-26(21,22)3;/h5,17,19-23,28H,4,6-16H2,1-3H3,(H,27,29)(H,30,31,32);/q;+1/p-1/t17-,19+,20?,21-,22?,23?,25+,26-;/m1./s1
Standard InChIKey SVXBFWHRSNVSLG-ROVRTUHXSA-M
Isomeric SMILES C[C@H](CCC(=O)NCCS(=O)(=O)[O-])[C@H]1CCC2[C@@]1(CCC3C2CC=C4[C@@]3(CC[C@@H](C4)O)C)C.[Na+]
SMILES CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C.[Na+]
Canonical SMILES CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C.[Na+]
Synonyms tauro-3 beta-hydroxy-5-cholenoate
tauro-3 beta-hydroxy-5-cholenoate sulfate
PubChem Compound 23688905
Last Modified Nov 11 2021
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